

A Comparative Guide to Structure-Activity Relationships of Pyrazine Carboxamide Derivatives

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Methyl 6-bromo-5-methylpyrazine-2-carboxylate*
CAS No.: 1166827-91-3
Cat. No.: B2435283

[Get Quote](#)

Introduction: The Versatile Pyrazine Carboxamide Scaffold

The pyrazine ring, a nitrogen-containing six-membered heterocycle, is a privileged scaffold in medicinal chemistry. When combined with a carboxamide functional group, it gives rise to pyrazine carboxamide derivatives, a class of compounds with a remarkable breadth of pharmacological activities.^{[1][2]} From the cornerstone antitubercular agent Pyrazinamide (PZA) to novel kinase inhibitors in oncology, the pyrazine carboxamide core has proven to be a fertile ground for drug discovery.^{[3][4][5]}

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of these derivatives, comparing their performance against different biological targets. We will dissect the causality behind experimental choices, offering insights into how subtle molecular modifications can lead to profound changes in potency, selectivity, and therapeutic application. This analysis is grounded in experimental data and designed for researchers, scientists, and drug

development professionals seeking to navigate the chemical space of this important compound class.

Section 1: Antitubercular Activity - The Legacy of Pyrazinamide

Pyrazinamide is a critical first-line drug that shortens the duration of tuberculosis (TB) therapy.^[6] Its unique efficacy against non-replicating, persistent mycobacteria has spurred extensive research into its analogs to combat drug resistance and improve treatment regimens.^[7]


The Bio-activation Pathway: A Rationale for SAR

The SAR of antitubercular pyrazine carboxamides is intrinsically linked to their mechanism of action. Pyrazinamide is a prodrug that passively diffuses into *Mycobacterium tuberculosis* (Mtb), where it is hydrolyzed by the bacterial enzyme pyrazinamidase (PZase, encoded by the *pncA* gene) into its active form, pyrazinoic acid (POA).^{[6][8]} POA disrupts membrane potential and transport in the acidic environment of Mtb lesions and has recently been shown to induce the targeted degradation of the essential PanD enzyme, a key component in coenzyme A biosynthesis.^{[6][8][9]} Mutations in *pncA* are the primary cause of PZA resistance, driving the need for new analogs that might bypass this mechanism or exhibit enhanced activity.^[8]

Core Structure-Activity Relationships for Antitubercular Potency

The exploration of PZA analogs has yielded several key SAR principles that govern their antimycobacterial efficacy. These can be systematically examined by considering modifications at three key positions: the pyrazine ring, the carboxamide linker, and the terminal nitrogen substituent.

Key Modification Sites for Antitubercular Activity



[Click to download full resolution via product page](#)

Caption: Key modification sites on the pyrazine carboxamide scaffold influencing antitubercular activity.

- The Pyrazine Ring: While the pyrazine core is essential, substitutions can significantly enhance activity. Introducing a 5-tert-butyl and a 6-chloro group onto the pyrazine ring has been shown to produce compounds with very high activity against *M. tuberculosis*.^{[10][11]} For example, 5-tert-Butyl-6-chloro-N-(3-iodo-4-methylphenyl) pyrazine-2-carboxamide was identified as a particularly potent derivative.^[10]

- The Carboxamide Linker: The -CONH- bridge is a critical structural feature. For PZA itself, this amide is the site of hydrolysis to the active POA form. In many newer derivatives, it acts as a key hydrogen bonding motif for target engagement.[\[10\]](#)
- The N-Substituent: This is the most widely modified position, offering the greatest opportunity to tune the compound's properties.
 - N-Aryl Derivatives: Attaching a substituted phenyl ring is a common strategy. Electron-withdrawing groups and halogens on this ring are often beneficial. For instance, N-(4-trifluoromethyl phenyl) pyrazine-2-carboxamide and N-(3-iodo-4-methylphenyl) pyrazine-2-carboxamide showed minimum inhibitory concentrations (MIC) below 2 mg/L.[\[10\]](#) The position of the substituent is crucial; iodine at the 3-position of the benzene ring was identified as being particularly important for activity.[\[10\]](#)
 - N-Heteroaryl Derivatives: Replacing the phenyl ring with other heterocycles, such as substituted aminopyridines, has also yielded active compounds.[\[1\]](#) Compound P1 (pyrazine-2-carboxylic acid (5-chloro pyridine-2-yl) amide) showed activity comparable to the standard drug pyrazinamide.[\[1\]](#)
 - Piperazine-Linked Derivatives: Incorporating a piperazine or homopiperazine linker between the pyrazine-2-carbonyl moiety and a terminal benzamide group has led to a series of potent anti-TB agents.[\[3\]](#) Compounds with an unsubstituted phenyl ring (6a) or an ortho-methyl (6h) on the terminal benzamide exhibited significant activity, with IC50 values of 1.46 μ M and 1.82 μ M, respectively.[\[3\]](#)

Comparative Performance of Antitubercular Derivatives

The following table summarizes the activity of representative pyrazine carboxamide derivatives against *M. tuberculosis* H37Rv, showcasing the impact of different structural modifications.

Compound ID	Structure	Target/Strain	Activity (MIC / IC ₅₀ / IC ₉₀)	Reference
Pyrazinamide (PZA)	Pyrazine-2-carboxamide	M. tuberculosis	MIC: 6.25-8 mg/L	[10]
7i	5-tert-Butyl-N-(3-iodo-4-methylphenyl)pyrazine-2-carboxamide	M. tuberculosis	MIC < 2 mg/L	[10]
7l	5-tert-Butyl-6-chloro-N-(3-iodo-4-methylphenyl)pyrazine-2-carboxamide	M. tuberculosis	IC ₉₀ = 0.819 µg/mL	[10]
19	5-tert-Butyl-6-chloro-N-(3-trifluoromethylphenyl)pyrazine-2-carboxamide	M. tuberculosis H37Rv	MIC = 3.13 µg/mL	[11]
6a	N-(6-(4-(pyrazine-2-carbonyl)piperazin-1-yl)pyridin-3-yl)benzamide	M. tuberculosis H37Ra	IC ₅₀ = 1.46 µM	[3]
6h	2-Methyl-N-(6-(4-(pyrazine-2-carbonyl)piperazin-1-yl)pyridin-3-yl)benzamide	M. tuberculosis H37Ra	IC ₅₀ = 1.82 µM	[3]

P1	N-(5-chloropyridin-2-yl)pyrazine-2-carboxamide	M. tuberculosis	Activity comparable to PZA	[1]
----	--	-----------------	----------------------------	-----

Section 2: Pyrazine Carboxamides as Kinase Inhibitors in Oncology

Beyond infectious diseases, pyrazine carboxamide derivatives have emerged as potent and selective inhibitors of protein kinases, which are crucial targets in cancer therapy.[12] Their rigid structure makes them excellent scaffolds for fitting into the ATP-binding pocket of various kinases.


Key Targets: FGFR, ALK, and HPK1

- Fibroblast Growth Factor Receptors (FGFRs): Genetic alterations in FGFRs are oncogenic drivers in various cancers.[13] Pyrazine carboxamides have been developed as pan-FGFR inhibitors.[13][14]
- Anaplastic Lymphoma Kinase (ALK): The EML4-ALK fusion protein is a key therapeutic target in a subset of non-small cell lung cancer (NSCLC).[4]
- Hematopoietic Progenitor Kinase 1 (HPK1): As a negative regulator of T-cell signaling, inhibiting HPK1 is an attractive strategy for cancer immunotherapy.[15][16]

SAR for Fibroblast Growth Factor Receptor (FGFR) Inhibition

A series of 3-amino-pyrazine-2-carboxamide derivatives have been developed as novel FGFR inhibitors.[13][14] The SAR exploration for this class reveals several critical features.

Pharmacophore Model for FGFR Inhibition



[Click to download full resolution via product page](#)

Caption: Key pharmacophoric features of pyrazine carboxamide-based FGFR inhibitors.

- **3-Amino Group:** The amino group at the 3-position of the pyrazine ring is crucial. It often forms a key hydrogen bond interaction with the hinge region of the kinase's ATP-binding site.
- **N-Substituent:** An N-(3,5-dihydroxyphenyl) group was found to be highly favorable.[13] Further modifications extending from this phenyl ring, such as adding a piperazine linked to a morpholine or thiomorpholine dioxide, led to superior potency. Compound 18i from one study, featuring a methyl-thiomorpholine 1,1-dioxide, showed an IC₅₀ of 150 nM against FGFR2.[14]
- **Pyrazine Ring Substitution:** Adding a methyl group at the 6-position of the pyrazine ring was part of the optimized scaffold.[13]

SAR for EML4-ALK and HPK1 Inhibition

- **EML4-ALK:** Structural optimization of an initial pyrazine-2-carboxamide hit led to the discovery of potent inhibitors. The process involved computational modeling to guide the synthesis of derivatives with improved binding affinity and cellular activity.[4] Compound 12c was identified as a potent EML4-ALK inhibitor with demonstrated in vivo antitumor activity.[4]
- **HPK1:** Structure-based drug design was employed to optimize pyrazine carboxamide inhibitors for high selectivity against HPK1.[16] This is critical because non-selective

inhibition of other T-cell kinases could blunt the desired immune-enhancing effect. This effort led to compound AZ3246, a selective inhibitor with good oral pharmacokinetic properties and antitumor activity.[16]

Comparative Performance of Kinase Inhibitor Derivatives

Compound ID	Structure Class	Target Kinase	Activity (IC ₅₀)	Reference
18i	3-Amino-N-(3,5-di-OH-phenyl)-6-Me-pyrazine-2-carboxamide derivative	FGFR2	150 nM	[14]
18d	3-Amino-N-(3,5-di-OH-phenyl)-6-Me-pyrazine-2-carboxamide derivative	FGFR2 / FGFR3	600 nM / 480 nM	[14]
12c	Pyrazine-2-carboxamide derivative	EML4-ALK	Potent in vivo activity	[4]
AZ3246 (24)	Pyrazine carboxamide derivative	HPK1	EC ₅₀ (IL-2 secretion) = 90 nM	[16]
Compound 4	3-amino-N-phenylpyrazine-2-carboxamide	AXL1 / TRKA	41% / 34% inhibition @ 10μM	[17]


Experimental Protocols & Methodologies

A self-validating system requires robust and reproducible experimental protocols. Below are representative methodologies for the synthesis and evaluation of pyrazine carboxamide derivatives.

General Synthesis of N-Substituted Pyrazine-2-Carboxamides

This protocol describes a common and reliable method for synthesizing a library of derivatives for SAR studies. The key step is the amide coupling between a pyrazine-2-carbonyl chloride and a desired amine.

General Synthetic Workflow



[Click to download full resolution via product page](#)

Caption: A typical workflow for the synthesis of pyrazine carboxamide derivatives.

Step-by-Step Protocol:

- Acid Chloride Formation:

- To a solution of pyrazine-2-carboxylic acid (1.0 eq) in a dry, inert solvent like toluene, add thionyl chloride (SOCl_2) (1.5 eq) dropwise at 0 °C.[1]
- Reflux the mixture for 1-2 hours until the reaction is complete (monitored by TLC).
- Remove the excess thionyl chloride and solvent in vacuo to yield the crude pyrazine-2-carbonyl chloride. This intermediate is often used immediately in the next step.
- Amide Coupling:
 - Dissolve the desired substituted amine (e.g., 2-amino-5-chloropyridine) (1.0 eq) in a dry solvent such as acetone or dichloromethane containing a base like pyridine or triethylamine (1.2 eq).[1]
 - Add a solution of the crude pyrazine-2-carbonyl chloride (1.0 eq) in the same solvent dropwise to the stirred amine solution at room temperature.
 - Continue stirring for 30 minutes to several hours until the reaction is complete.
- Work-up and Purification:
 - Pour the reaction mixture into cold water to precipitate the crude product.[1]
 - Filter the precipitate, wash with water, and dry.
 - Purify the crude product by recrystallization from a suitable solvent (e.g., aqueous ethanol) or by column chromatography on silica gel.
- Characterization:
 - Confirm the structure of the final product using IR, ^1H -NMR, ^{13}C -NMR, and mass spectrometry.[1][2] Purity is typically assessed by TLC and melting point determination.[1]

Biological Evaluation: Antitubercular Activity Assay

The Microplate Alamar Blue Assay (MABA) is a standard, colorimetric method for determining the Minimum Inhibitory Concentration (MIC) of compounds against *M. tuberculosis*.

Step-by-Step Protocol:

- **Preparation:** In a 96-well microplate, prepare serial dilutions of the test compounds in Middlebrook 7H9 broth.
- **Inoculation:** Add a standardized inoculum of *M. tuberculosis* H37Rv to each well. Include a drug-free control and a positive control (e.g., Pyrazinamide).
- **Incubation:** Incubate the plates at 37 °C for 5-7 days.
- **Assay Development:** Add Alamar Blue solution to each well and re-incubate for 24 hours.
- **Data Analysis:** A color change from blue (resazurin) to pink (resorufin) indicates bacterial growth. The MIC is defined as the lowest compound concentration that prevents this color change.

Conclusion and Future Outlook

The structure-activity relationship studies of pyrazine carboxamide derivatives have been remarkably successful, yielding compounds with potent activities against two of the most significant challenges in global health: tuberculosis and cancer.

For antitubercular agents, the SAR is well-defined. Future efforts should focus on designing analogs that can bypass PZA-resistance mechanisms, perhaps by targeting different enzymes or by being activated by different bacterial pathways. Optimizing pharmacokinetic properties to improve tissue penetration and reduce dosing frequency remains a key objective.

For kinase inhibitors, the pyrazine carboxamide scaffold serves as an excellent starting point for targeting the ATP-binding site. The challenge lies in achieving high selectivity for the target kinase over other kinases to minimize off-target effects and toxicity. The use of structure-based drug design and computational modeling will continue to be indispensable in rationally designing next-generation inhibitors with improved potency and selectivity profiles.^{[4][16]}

The continued exploration of this versatile chemical scaffold, guided by the principles of SAR, holds immense promise for the development of novel and effective therapeutics.

References

- Tewatia, N., Abida., & Namdeo, K. P. (2012). Synthesis and antimicrobial activity of pyrazine carboxamide derivatives. *Journal of Chemical and Pharmaceutical Research*, 4(3), 1794-1798.
- Edafiogho, D. O., et al. (2014). Synthesis and Structural Activity Relationship Study of Antitubercular Carboxamides. *International Journal of Medicinal Chemistry*.
- Srinivasarao, R., et al. (2020). Design and synthesis of substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives as anti-tubercular agents. *RSC Advances*, 10(23), 13627-13639.
- Zhang, Y., et al. (2018). Synthesis and structure–activity relationships of pyrazine-2-carboxamide derivatives as novel echinoderm microtubule-associated protein-like 4 (EML4)–anaplastic lymphoma kinase (ALK) inhibitors. *Bioorganic & Medicinal Chemistry Letters*, 28(15), 2534-2539.
- Gopal, P., et al. (2020). Structure activity relationship of pyrazinoic acid analogs as potential antimycobacterial agents. *Bioorganic & Medicinal Chemistry*, 28(1), 115201.
- Wang, Y., et al. (2022). Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors. *ACS Medicinal Chemistry Letters*, 13(12), 1956-1963.
- Edafiogho, D. O., et al. (2014). Synthesis and Structural Activity Relationship Study of Antitubercular Carboxamides. *International Journal of Medicinal Chemistry*.
- Wang, Y., et al. (2022). Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors. *ACS Medicinal Chemistry Letters*.
- Kumar, R., et al. (2023). Design, Synthesis And Antitubercular Activity Assessment Of Some 5-Methoxypyrazine-2-Carboxamide Derivatives. *Journal of Pharmaceutical Negative Results*.
- Tewatia, N., Abida., & Namdeo, K. P. (2012). Synthesis and antimicrobial activity of pyrazine carboxamide derivatives. *ResearchGate*.
- Kumar, R., et al. (2024). Synthesis and biological evaluation of novel hybrid compounds bearing pyrazine and 1,2,4-triazole analogues as potent antitubercular agents. *RSC*

Advances, 14(14), 9831-9844.

- Joseph, J., et al. (2016). Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 7(5), 1845-1855.
- Purwono, B., et al. (2021). Synthesis, Characterization, Tyrosine Kinase Inhibitory Studies and Molecular Docking Analysis of Pyrazine-2-carboxamide Derivatives. Advanced Journal of Chemistry, Section A, 4(3), 226-237.
- Purwono, B., et al. (2021). Synthesis, Characterization, Tyrosine Kinase Inhibitory Studies and Molecular Docking Analysis of Pyrazine-2-carboxamide Derivatives. Advanced Journal of Chemistry, Section A.
- No authors listed. Discovery and Optimization of Pyrazine Carboxamide AZ3246, a Selective HPK1 Inhibitor. Source Not Available.
- BenchChem. (2025). A Comparative Guide to the Synthesis and Analysis of Pyrazine-2-carboxamide Derivatives. BenchChem.
- Gopal, P., et al. (2020). Structure activity relationship of pyrazinoic acid analogs as potential antimycobacterial agents. ScienceDirect.
- Kumar, A., et al. (2022). Development of Novel Sulfonamide-Based Pyrazole-Clubbed Pyrazoline Derivatives: Synthesis, Biological Evaluation, and Molecular Docking Study. ACS Omega, 7(8), 7385-7395.
- Dolezal, M., et al. (2009). Synthesis and antimycobacterial evaluation of substituted pyrazinecarboxamides. Molecules, 14(11), 4695-4709.
- Blake, J. F., et al. (2022). Discovery and Optimization of Pyrazine Carboxamide AZ3246, a Selective HPK1 Inhibitor. Journal of Medicinal Chemistry, 65(10), 7247-7260.
- Bardaweel, S. K., et al. (2015). Synthesis of pyrazinamide analogues and their antitubercular bioactivity. ResearchGate.
- Gopal, P., et al. (2022). Structure activity relationship of pyrazinoic acid analogs as potential antimycobacterial agents. Bioorganic & Medicinal Chemistry, 74, 117041.

- Gessesse, D. A., & Abdu, A. (2021). Pyrazinamide Analogs Designed for Rational Drug Designing Strategies against Resistant Tuberculosis. Request PDF on ResearchGate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. jocpr.com \[jocpr.com\]](#)
- [2. researchgate.net \[researchgate.net\]](#)
- [3. Seeking potent anti-tubercular agents: design and synthesis of substituted- N -\(6-\(4-\(pyrazine-2-carbonyl\)piperazine/homopiperazine-1-yl\)pyridin-3-yl\) ... - RSC Advances \(RSC Publishing\) DOI:10.1039/D0RA01348J \[pubs.rsc.org\]](#)
- [4. researchgate.net \[researchgate.net\]](#)
- [5. theaspd.com \[theaspd.com\]](#)
- [6. Structure activity relationship of pyrazinoic acid analogs as potential antimycobacterial agents - American Chemical Society \[acs.digitellinc.com\]](#)
- [7. pubs.acs.org \[pubs.acs.org\]](#)
- [8. Structure activity relationship of pyrazinoic acid analogs as potential antimycobacterial agents - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [9. Structure activity relationship of pyrazinoic acid analogs as potential antimycobacterial agents - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [10. Synthesis and Structural Activity Relationship Study of Antitubercular Carboxamides - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. Synthesis and antimycobacterial evaluation of substituted pyrazinecarboxamides - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [12. ajchem-a.com \[ajchem-a.com\]](#)
- [13. Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [14. pubs.acs.org \[pubs.acs.org\]](#)

- [15. researchgate.net \[researchgate.net\]](#)
- [16. Discovery and Optimization of Pyrazine Carboxamide AZ3246, a Selective HPK1 Inhibitor - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [17. ajchem-a.com \[ajchem-a.com\]](#)
- To cite this document: BenchChem. [A Comparative Guide to Structure-Activity Relationships of Pyrazine Carboxamide Derivatives]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b2435283/docs#a-comparative-guide-to-structure-activity-relationships-of-pyrazine-carboxamide-derivatives\]](https://www.benchchem.com/product/b2435283/docs#a-comparative-guide-to-structure-activity-relationships-of-pyrazine-carboxamide-derivatives)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

